Cas no 287119-84-0 (Methyl 2-(2-methyl-5-nitrophenyl)acetate)

Methyl 2-(2-methyl-5-nitrophenyl)acetate structure
287119-84-0 structure
Product Name:Methyl 2-(2-methyl-5-nitrophenyl)acetate
CAS No:287119-84-0
MF:C10H11NO4
MW:209.198642969131
CID:843255
PubChem ID:46738291
Update Time:2025-04-19

Methyl 2-(2-methyl-5-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(2-methyl-5-nitrophenyl)acetate
    • Benzeneacetic acid, 2-methyl-5-nitro-, methyl ester
    • G81333
    • SCHEMBL502591
    • DB-334743
    • CS-0450481
    • 287119-84-0
    • Methyl (2-methyl-5-nitrophenyl)acetate
    • 2-(2-Methyl-5-nitrophenyl)acetic acid methyl ester
    • DTXSID30674298
    • Methyl2-(2-methyl-5-nitrophenyl)acetate
    • PXDGHWZWDUIGSL-UHFFFAOYSA-N
    • (2-Methyl-5-nitro-phenyl)-acetic acid methyl ester
    • Inchi: 1S/C10H11NO4/c1-7-3-4-9(11(13)14)5-8(7)6-10(12)15-2/h3-5H,6H2,1-2H3
    • InChI Key: PXDGHWZWDUIGSL-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 209.06880783g/mol
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.1Ų

Methyl 2-(2-methyl-5-nitrophenyl)acetate Pricemore >>

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